Cas no 343864-18-6 (4-[(propan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 4-[(propan-2-yl)amino]cyclohexan-1-ol
• CAS No: 343864-18-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2183673
• PubChem ID: 15572885
• Update Time: 2025-06-11

4-[(propan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol ,4-[(1-methylethyl)amino]-(9ci)
• 4-[(propan-2-yl)amino]cyclohexan-1-ol
• DB-283394
• DB-106185
• SCHEMBL10104176
• EN300-162862
• 4(1H)-PYRIMIDINONE, 6-METHYL-2-(METHYLAMINO)-,HYDRAZONE
• 4-(Isopropylamino)cyclohexanol
• SCHEMBL5114565
• SCHEMBL105148
• AKOS000237312
• 343864-18-6
• starbld0018462
• SCHEMBL17776585

• Inchi： 1S/C9H19NO/c1-7(2)10-8-3-5-9(11)6-4-8/h7-11H,3-6H2,1-2H3
• InChI Key： XBSCLDFDTURYBS-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C)C

Computed Properties

• Exact Mass: 157.146664230Da
• Monoisotopic Mass: 157.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(propan-2-yl)amino]cyclohexan-1-ol

Professional Introduction to 4-[(propan-2-yl)amino)cyclohexan-1-ol (CAS No. 343864-18-6)

4-[(propan-2-yl)amino)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 343864-18-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane ring substituted with an amine group and an isopropyl chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The structural motif of 4-[(propan-2-yl)amino)cyclohexan-1-ol consists of a cyclohexane core, which is a common scaffold in many biologically active molecules due to its ability to mimic the conformational flexibility of natural amino acid side chains. The presence of an amine group at the 4-position and an isopropyl substituent at the 1-position introduces both polar and lipophilic characteristics, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The amine and hydroxyl functional groups in 4-[(propan-2-yl)amino)cyclohexan-1-ol provide multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological properties. This flexibility has made it a valuable intermediate in the design of small-molecule drugs targeting specific therapeutic areas.

One of the most compelling aspects of 4-[(propan-2-yl)amino)cyclohexan-1-ol is its potential role as a precursor in the synthesis of more complex bioactive molecules. Researchers have explored its utility in constructing peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The cyclohexane ring in this compound serves as an excellent scaffold for such modifications, allowing for the creation of constrained analogs with enhanced pharmacokinetic profiles.

Recent studies have highlighted the importance of 4-substituted cyclohexanols in medicinal chemistry due to their ability to interact with biological targets in a manner similar to amino acid residues. For instance, derivatives of this class have been investigated for their potential as GABA receptor modulators, which could have implications in the treatment of anxiety and epilepsy. The isopropyl group at the 1-position adds an additional layer of conformational freedom, enabling the compound to adopt multiple binding orientations within biological macromolecules.

The synthesis of 4-[(propan-2-yl)amino)cyclohexan-1-ol typically involves multi-step organic transformations, starting from readily available cyclohexanone derivatives. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the reliance on hazardous reagents and minimizing waste generation. Such green chemistry approaches are increasingly important in modern drug development, aligning with global efforts to promote environmental responsibility.

The pharmacological evaluation of 4-[(propan-2-yl)amino)cyclohexan-1-ol has revealed several intriguing properties that warrant further exploration. In vitro studies have demonstrated its ability to interact with various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions may underpin potential therapeutic effects across multiple disease areas. Additionally, preliminary toxicity assessments suggest that this compound exhibits moderate solubility and acceptable metabolic stability, making it a promising candidate for further preclinical development.

The versatility of 4-(propan-2-yldiaminocyclohexan)-1-one as a synthetic intermediate has also been recognized in industrial applications. Pharmaceutical companies have utilized this compound as a building block for more complex molecules, leveraging its structural features to optimize drug-like properties such as solubility, bioavailability, and target specificity. The growing demand for customized intermediates underscores the importance of compounds like 343864–18–6 in modern drug discovery pipelines.

Looking ahead, the future research directions for 4-(propan–2–yldiaminocyclohexan)-1–one are likely to focus on expanding its applications in medicinal chemistry and materials science. Innovations in computational chemistry may enable more precise predictions of its biological activity, accelerating the discovery process. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully realize its potential as a therapeutic agent or functional material.

In conclusion,4-(propan–2–yldiaminocyclohexan)-1–one (CAS No. 343864–18–6) represents a fascinating compound with broad utility across pharmaceutical research and industrial applications. Its unique structural features make it an attractive scaffold for drug design, while its synthetic accessibility ensures continued relevance in chemical biology studies. As our understanding of molecular interactions evolves, this compound will undoubtedly play an important role in shaping future therapeutic strategies.